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Compound of Interest

Compound Name: C.I. Acid violet 80

Cat. No.: B1172404 Get Quote

An In-depth Technical Guide to C.I. Acid Violet 80 and a Potential Alternative, C.I. Direct Violet

80

This technical guide provides available information on C.I. Acid Violet 80 and a

comprehensive overview of C.I. Direct Violet 80, a potential alternative dye that may be of

interest to researchers, scientists, and drug development professionals. The guide includes key

chemical data, and a visualization of the synthesis process for C.I. Direct Violet 80.

Introduction to C.I. Acid Violet 80
There is limited readily available technical information for a dye specifically named C.I. Acid
Violet 80. While a CAS number has been identified, other detailed data such as a molecular

formula and experimental protocols are not prevalent in public databases.

C.I. Direct Violet 80: A Technically Characterized
Alternative
In contrast, C.I. Direct Violet 80 is a well-documented dye with available technical

specifications. Given the potential for nomenclature ambiguity, the following detailed

information on C.I. Direct Violet 80 is provided.

Quantitative Data
The following table summarizes the key quantitative data for C.I. Direct Violet 80.
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Property Value

C.I. Name Direct Violet 80

C.I. Number 25420

CAS Registry Number 6858-97-5[1]

Molecular Formula C₅₁H₃₈N₈Na₄O₁₇S₂[1]

Molecular Weight 1190.98 g/mol [1]

Molecular Structure Double azo class[1]

Synthesis of C.I. Direct Violet 80
The manufacturing process for C.I. Direct Violet 80 involves a multi-step synthesis.[1] The

process begins with the diazotization of 2-(2-Amino-5-nitrophenoxy)acetic acid, which is then

coupled with 4-Hydroxy-7-(4-methoxyphenylamino)naphthalene-2-sulfonic acid.[1] The

subsequent step involves the reduction of the nitro group, followed by a final reaction to yield

the end product.[1]

The following diagram illustrates the key stages in the synthesis of C.I. Direct Violet 80.

Step 1: Diazotization

Step 2: Coupling Reaction

Step 3: Reduction Step 4: Final Reaction
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Caption: Synthesis workflow for C.I. Direct Violet 80.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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